Cas no 1246816-36-3 (N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride)

• Product Name: N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride
• CAS No: 1246816-36-3
• MF: C₈H₁₄ClN₇O₂
• MW: 275.695458889008
• CID: 1063495
• PubChem ID: 53435023
• Update Time: 2025-06-11

N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-[(6-Amino-5-nitro-2-pyridinyl)amino]ethyl]guanidine Hydrochloride
• 2-[2-[(6-amino-5-nitropyridin-2-yl)amino]ethyl]guanidine,hydrochloride
• N''-{2-[(6-Amino-5-nitropyridin-2-yl)amino]ethyl}guanidine--hydrogen chloride (1/1)
• 1246816-36-3
• 1-(2-((6-Amino-5-nitropyridin-2-yl)amino)ethyl)guanidine hydrochloride
• 2-[2-[(6-amino-5-nitropyridin-2-yl)amino]ethyl]guanidine;hydrochloride
• DTXSID20700737
• J-005124
• DB-308895
• N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride

• Inchi： 1S/C8H13N7O2.ClH/c9-7-5(15(16)17)1-2-6(14-7)12-3-4-13-8(10)11;/h1-2H,3-4H2,(H3,9,12,14)(H4,10,11,13);1H
• InChI Key： NQOJKIBPWZPNSX-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=NC=1N)NCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 275.09000
• Monoisotopic Mass: 275.0897504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 161.89000
• LogP: 1.98620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride

Recent Advances in the Study of N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride (CAS: 1246816-36-3)

N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride (CAS: 1246816-36-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a modulator of biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, mechanisms of action, and therapeutic potential.

The compound's unique structure, featuring a nitro-substituted pyridine ring and a guanidine moiety, has been the focus of several investigations. Researchers have identified its ability to interact with specific protein targets, making it a promising candidate for the development of novel therapeutics. Recent studies have demonstrated its efficacy in modulating enzymatic activity, particularly in pathways related to inflammation and cancer.

One of the key advancements in the study of N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride is its role as a selective inhibitor of certain kinases. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in disease states. Preliminary data suggest that this compound exhibits high selectivity for specific kinase isoforms, reducing off-target effects and enhancing its therapeutic potential.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively suppress the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory disorders. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with improved safety profiles.

Another area of interest is the compound's application in cancer therapy. Studies have investigated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its interaction with mitochondrial pathways, leading to the activation of intrinsic apoptotic mechanisms. Such properties make it a valuable candidate for further development in oncology.

Despite these promising findings, challenges remain in the clinical translation of N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties to enhance its therapeutic index.

In conclusion, N-2-(6-Amino-5-nitro-2-pyridinyl)aminoethylguanidine Hydrochloride (CAS: 1246816-36-3) represents a promising compound with diverse applications in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research is essential to fully realize its potential and overcome existing challenges.